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Compound of Interest

Compound Name:
L-Aspartic acid beta-methyl ester

hydrochloride

Cat. No.: B555077 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
L-Aspartic acid β-methyl ester hydrochloride is a derivative of the non-essential amino acid L-

aspartic acid. It serves as a crucial building block in synthetic organic chemistry, particularly in

the field of peptide synthesis, where it is utilized as a protected form of aspartic acid.[1] Its

application extends to the synthesis of various compounds and has been linked to bodily

immunity and metabolism.[2] This technical guide provides an in-depth overview of the

chemical properties, synthesis, and analytical methodologies related to L-Aspartic acid β-

methyl ester hydrochloride, offering valuable insights for professionals in research and drug

development.

Chemical and Physical Properties
L-Aspartic acid β-methyl ester hydrochloride is a white to off-white crystalline powder.[1][3] A

summary of its key chemical and physical properties is presented in the tables below.

General Properties
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Property Value Reference(s)

Molecular Formula C₅H₁₀ClNO₄ [3]

Molecular Weight 183.59 g/mol [3]

CAS Number 16856-13-6 [3]

Appearance
White to off-white crystalline

powder
[1][3]

Melting Point 191-193 °C [2]

Solubility and Storage
Property Value Reference(s)

Solubility
Soluble in DMSO (100 mg/mL,

with sonication)
[3]

Storage (Powder)
-20°C for 3 years (keep away

from moisture)
[2]

Storage (In Solvent) -80°C for 1 year [2]

Spectroscopic Data
Property Value Reference(s)

¹H NMR (DMSO)

δ (ppm) = 3.05 (dd, J = 3.4, 4.7

Hz, 2H, CH₂), 3.78 (s, 3H,

OCH₃), 4.31-4.35 (m, 1H,

CHN)

[2]

Experimental Protocols
Synthesis of L-Aspartic Acid β-Methyl Ester
Hydrochloride
A common method for the synthesis of L-Aspartic acid β-methyl ester hydrochloride involves

the esterification of L-aspartic acid using methanol and a suitable activating agent, such as
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thionyl chloride (SOCl₂).

Materials:

L-Aspartic acid

Methanol (anhydrous)

Thionyl chloride (SOCl₂)

Diethyl ether (anhydrous)

Procedure:

Cool anhydrous methanol to -10°C in a suitable reaction vessel equipped with a stirring

mechanism.

Slowly add thionyl chloride to the cooled methanol with constant stirring.

Gradually add L-aspartic acid to the methanol/thionyl chloride mixture.

Allow the reaction mixture to warm to room temperature and stir for approximately 2 hours.

To induce precipitation of the product, add anhydrous diethyl ether to the reaction mixture.

Collect the resulting white solid by filtration.

Wash the collected solid with diethyl ether to remove any remaining impurities.

Dry the final product under vacuum.

A detailed protocol can be found in the Journal of Chemical and Pharmaceutical Sciences.[1]

Purification
Recrystallization is a standard method for the purification of L-Aspartic acid β-methyl ester

hydrochloride.

Procedure:
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Dissolve the crude product in a minimal amount of hot methanol.

Slowly add anhydrous diethyl ether until the solution becomes turbid.

Allow the solution to cool to room temperature, and then cool further in an ice bath to

maximize crystal formation.

Collect the purified crystals by filtration and wash with cold diethyl ether.

Dry the crystals under vacuum.[2]

Analytical Characterization
The purity and identity of the synthesized L-Aspartic acid β-methyl ester hydrochloride can be

confirmed using various analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR spectroscopy is used to confirm

the structure of the compound. The characteristic peaks for the methylene (CH₂), methoxy

(OCH₃), and alpha-proton (CHN) are observed, as detailed in the spectroscopic data table

above.[2]

High-Performance Liquid Chromatography (HPLC): While a specific standard method for this

compound is not readily available in the provided search results, a general approach for

amino acid analysis using HPLC with UV and Charged Aerosol Detection (CAD) can be

adapted. This would typically involve a C18 column and a mobile phase consisting of an

aqueous buffer and an organic modifier. The exact conditions, such as the mobile phase

composition, flow rate, and column temperature, would need to be optimized for the specific

instrument and desired separation.

Mass Spectrometry (MS): Mass spectrometry can be used to confirm the molecular weight of

the compound.

Applications in Synthesis
L-Aspartic acid β-methyl ester hydrochloride is a key intermediate in peptide synthesis. The

methyl ester group protects the β-carboxyl group of aspartic acid, preventing it from

participating in unwanted side reactions during peptide coupling.
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Workflow: Dipeptide Synthesis using L-Aspartic Acid β-
Methyl Ester Hydrochloride
The following diagram illustrates a typical workflow for the synthesis of a dipeptide using L-

Aspartic acid β-methyl ester hydrochloride.
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Workflow for Dipeptide Synthesis
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Caption: A simplified workflow for the synthesis of a dipeptide.
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Safety and Handling
L-Aspartic acid β-methyl ester hydrochloride is classified as an irritant. It can cause skin

irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).

Precautionary Measures:

Avoid breathing dust.

Wash skin thoroughly after handling.

Use only in a well-ventilated area.

Wear protective gloves, protective clothing, and eye/face protection.

In case of contact with skin, wash with plenty of soap and water. If in eyes, rinse cautiously with

water for several minutes. If inhaled, remove to fresh air and keep at rest in a position

comfortable for breathing.

Stability and Reactivity
L-Aspartic acid β-methyl ester hydrochloride is stable under recommended storage conditions.

It is incompatible with strong oxidizing agents. Hazardous decomposition products include

carbon oxides, nitrogen oxides, and hydrogen chloride.

Conclusion
L-Aspartic acid β-methyl ester hydrochloride is a valuable reagent for chemical synthesis,

particularly in the construction of peptides and other complex molecules. A thorough

understanding of its chemical properties, synthesis, and handling is essential for its effective

and safe use in a research and development setting. The information provided in this guide

serves as a comprehensive resource for scientists and professionals working with this

important compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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